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Compound of Interest

Compound Name: Diboron dioxide

Cat. No.: B080103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas phase thermochemical
data for diboron dioxide (B202). The information is compiled from critically evaluated data
from the NIST Chemistry WebBook and associated literature, presented in a clear and
accessible format for researchers and professionals in chemistry and drug development.

Quantitative Thermochemical Data

The following tables summarize the key thermochemical properties of gaseous diboron
dioxide at standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Thermochemical Properties of Diboron Dioxide (B202) Gas

Property Symbol Value Units Reference
Enthalpy of

] AfH° -456.06 + 4.18 kJ/mol --INVALID-LINK--
Formation

Standard Molar

242.48 J/mol-K --INVALID-LINK--
Entropy
Gibbs Free
Calculated from
Energy of JAV{Ch -462.3 kJ/mol
) AfH® and S°
Formation
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Table 2: lonization Energy of Diboron Dioxide (B202) Gas

lonization Energy (eV) Method Reference
13.9+05 Electron lonization (EI) Asano and Kou, 1988
13.37 £ 0.34 Electron lonization (EI) Bagarat'yan and Nikitin, 1979
o Blackburn, Buchler, et al.,
14.+05 Electron lonization (EI)
1966
Photoelectron Spectroscopy ) )
13.61 Ruscic, Curtiss, et al., 1984

(PE)

Note on Bond Dissociation Energy: A specific, experimentally determined value for the B-B or
B-O bond dissociation energy in the B202 molecule was not readily available in the reviewed
literature. This value is crucial for understanding the stability and reactivity of the molecule and
represents a potential area for further experimental or computational investigation.

Experimental Protocols

The thermochemical data presented in this guide were primarily determined using Knudsen
effusion mass spectrometry, electron ionization, and photoelectron spectroscopy. The following
sections provide an overview of these experimental methodologies.

Knudsen Effusion Mass Spectrometry

This technique is widely used to study the thermodynamics of high-temperature species in the
gas phase, patrticularly for determining enthalpies of formation.

General Protocol:

o Sample Preparation: A solid sample, often a mixture of elements or compounds that will
produce the desired gaseous species at high temperature, is placed in a Knudsen cell. The
Knudsen cell is a small, thermally stable container with a very small orifice.

o Effusion: The cell is heated in a high-vacuum system to a precisely controlled temperature.
The low pressure inside the system and the small size of the orifice ensure that the gas
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molecules effuse from the cell in a molecular beam without disturbing the equilibrium within
the cell.

lonization: The effusing molecular beam is directed into the ion source of a mass
spectrometer. The gaseous species are then ionized, typically by electron impact.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio by the mass analyzer.

Data Analysis: The ion intensities are measured as a function of temperature. By applying
the Clausius-Clapeyron equation or by using second-law and third-law methods, the patrtial
pressures of the effusing species can be determined. This information, combined with known
thermodynamic data for the reactants, allows for the calculation of the enthalpy of formation
of the gaseous molecule of interest.

Electron lonization (EI)

Electron ionization is a common method for determining the ionization energy of a molecule.[1]

[2]
General Protocol:

Sample Introduction: The gaseous sample is introduced into the ion source of a mass
spectrometer, which is maintained at a low pressure. For high-temperature species like
B202, this is often achieved by vaporizing a solid sample in a heated inlet system or using a
Knudsen cell as described above.

Electron Beam: A beam of electrons is emitted from a heated filament and accelerated to a
specific, known energy (typically 70 eV for standard mass spectra, but varied for ionization
energy measurements).

lonization: The electron beam collides with the gas-phase molecules. If the energy of the
electrons is greater than the ionization energy of the molecule, an electron can be ejected
from the molecule, forming a positive ion.

lon Detection: The minimum energy of the electron beam required to produce a detectable
ion current corresponds to the ionization energy of the molecule. This is typically determined
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by measuring the ion current as a function of the electron energy and identifying the onset of
the ionization signal.

Photoelectron Spectroscopy (PES)

Photoelectron spectroscopy provides a more direct and precise measurement of ionization
energies.

Experimental Protocol (based on Ruscic, Curtiss, et al., 1984):

Vapor Generation: A sample, such as an equimolar mixture of powdered boron and B20s3, is
placed in a tungsten oven. The oven is heated to a high temperature (e.g., 1200 °C) to
generate a vapor of B20x.

Photon Beam: A monochromatic beam of high-energy photons, such as He | radiation (21.22
eV), is directed at the vapor sample.

Photoionization: The photons are absorbed by the B2O2 molecules, causing the ejection of
valence electrons.

Electron Energy Analysis: The kinetic energies of the ejected photoelectrons are measured
using a hemispherical electron energy analyzer.

Spectrum Generation: The photoelectron spectrum is a plot of the number of detected
electrons as a function of their kinetic energy. The ionization energy is determined by the
equation: IE = hv - KE, where hv is the energy of the incident photons and KE is the kinetic
energy of the ejected electrons. The spectrum can show distinct bands corresponding to
ionization from different molecular orbitals, providing detailed information about the electronic
structure of the molecule.

Visualizations

The following diagrams illustrate key concepts related to the thermochemistry of diboron
dioxide.
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Legend

BDE: Bond Dissociation Energy

IE: lonization Energy

AfH°: Standard Enthalpy of Formation
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Caption: Relationship between key thermochemical properties of Diboron dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diboron-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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